Cas no 102899-79-6 (Octadecanoic acid, 2-(acetylamino)-3-hydroxy-, methyl ester)

Octadecanoic acid, 2-(acetylamino)-3-hydroxy-, methyl ester structure
102899-79-6 structure
Product Name:Octadecanoic acid, 2-(acetylamino)-3-hydroxy-, methyl ester
CAS No:102899-79-6
MF:C21H41NO4
MW:371.554547071457
CID:1137279
PubChem ID:19891738
Update Time:2025-04-20

Octadecanoic acid, 2-(acetylamino)-3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid, 2-(acetylamino)-3-hydroxy-, methyl ester
    • methyl 2-acetamido-3-hydroxyoctadecanoate
    • SCHEMBL9731631
    • DTXSID00601051
    • 102899-79-6
    • Inchi: 1S/C21H41NO4/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(24)20(21(25)26-3)22-18(2)23/h19-20,24H,4-17H2,1-3H3,(H,22,23)
    • InChI Key: PEGUMLUMEWAVFM-UHFFFAOYSA-N
    • SMILES: OC(C(C(=O)OC)NC(C)=O)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 371.30373
  • Monoisotopic Mass: 371.30355879g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 18
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.63

Octadecanoic acid, 2-(acetylamino)-3-hydroxy-, methyl ester Related Literature

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